3-benzyl-2,8-dimethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 10-benzyl-4,9-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C19H20N2O2/c1-13-8-9-17-15(10-13)16-11-19(2,23-17)21(18(22)20-16)12-14-6-4-3-5-7-14/h3-10,16H,11-12H2,1-2H3,(H,20,22)
• InChI Key: JXRHYNULHVDFOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3(CC2NC(=O)N3CC4=CC=CC=C4)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

3-benzyl-2,8-dimethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.381. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Derivative Formation

Research into synthetic routes and the creation of derivatives from complex organic compounds is fundamental to advancing drug discovery and materials science. For instance, the development of new synthetic methodologies for creating 1,2,3-oxadiazole derivatives demonstrates the chemical versatility and potential of these compounds for further functionalization (Bohle & Perepichka, 2009). Similarly, the synthesis of 1,3,4-oxadiazole and 1,2,4-triazole derivatives has been explored for their antioxidant and antimicrobial activities, indicating a broad area of application for related compounds (Bassyouni et al., 2012).

Antimicrobial Activities

The search for new antimicrobial agents has led to the synthesis and testing of various organic compounds, including those related to the oxadiazole and triazole families. Compounds with these motifs have been evaluated for their antibacterial and antifungal activities, showing promising results against a range of pathogens. For example, certain synthesized molecules bearing multiple functional groups, including oxadiazole, demonstrated substantial antibacterial activity and lipoxygenase inhibitory activity (Rasool et al., 2016). This highlights the potential of structurally related compounds for antimicrobial applications.

Pharmacological Studies

The exploration of pharmacological properties is a crucial aspect of scientific research for compounds like "3-benzyl-2,8-dimethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one." Studies have been conducted on various derivatives to evaluate their potential as anticancer agents. For instance, a study on 1,2,4-oxadiazole derivatives utilized 3D QSAR techniques to design new molecules, which were then synthesized and tested for their anticancer activity against different cancer cell lines, showing promising results (Vaidya et al., 2020).